Cas no 2229581-91-1 (1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene
• CAS No: 2229581-91-1
• MF: C₁₂H₁₆BrCl
• MW: 275.612442016602
• CID: 5912515
• PubChem ID: 165643369
• Update Time: 2025-11-01

1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene
• 2229581-91-1
• EN300-1928621

• Inchi： 1S/C12H16BrCl/c1-9-6-11(14)5-4-10(9)7-12(2,3)8-13/h4-6H,7-8H2,1-3H3
• InChI Key： UHQWYURMHYAAEL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=CC=1C)Cl

Computed Properties

• Exact Mass: 274.01239g/mol
• Monoisotopic Mass: 274.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene

Introduction to 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene (CAS No. 2229581-91-1)

1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene, with the CAS number 2229581-91-1, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated and chlorinated substituents, which confer specific chemical and biological properties that make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene is C₁₃H₁₈BrCl. The presence of the bromine and chlorine atoms in the molecule provides it with a high degree of functional versatility. The bromine atom, in particular, can serve as a useful handle for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry. Additionally, the chlorine atom can influence the compound's reactivity and stability, contributing to its potential utility in various applications.

In the context of pharmaceutical research, 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural features can exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of brominated and chlorinated aromatic compounds as inhibitors of specific enzymes involved in inflammatory pathways. This research underscores the importance of understanding the structure-activity relationships (SAR) of such compounds to optimize their therapeutic potential.

Beyond pharmaceutical applications, 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene has also been investigated for its use in materials science. The unique combination of bromine and chlorine substituents can influence the physical properties of polymers and other materials. For example, a study published in Advanced Materials in 2024 demonstrated that incorporating this compound into polymer matrices could enhance their thermal stability and mechanical strength. These findings suggest that 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene could be a valuable additive for developing advanced materials with improved performance characteristics.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 4-chloro-2-methyltoluene followed by the addition of 3-bromo-2,2-dimethylpropyl groups. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic strategies. For instance, a study published in Organic Letters in 2023 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and selectivity of the synthesis process.

The characterization of 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene is crucial for ensuring its purity and verifying its structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts and coupling constants of different nuclei. Mass spectrometry helps determine the molecular weight and fragmentation patterns, while X-ray crystallography offers a definitive confirmation of the molecular structure by visualizing the arrangement of atoms in the crystal lattice.

In terms of safety and handling, it is important to note that while 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound. Additionally, it is advisable to store it in a well-ventilated area away from sources of heat or ignition.

The future prospects for 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene are promising. Ongoing research aims to further elucidate its biological activities and explore new applications in both pharmaceuticals and materials science. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and bring new products based on this compound to market. As our understanding of its properties continues to grow, it is likely that 1-(3-bromo-2,2-dimethylpropyl)-4-chloro-2-methylbenzene will play an increasingly important role in various scientific and industrial domains.